5-Cyclopropoxy-2-ethylbenzenesulfonamide

• Molecular Formula: C11H15NO3S
• Molecular Weight: 241.31 g/mol
• IUPAC Name: 5-cyclopropyloxy-2-ethylbenzenesulfonamide
• InChI: InChI=1S/C11H15NO3S/c1-2-8-3-4-10(15-9-5-6-9)7-11(8)16(12,13)14/h3-4,7,9H,2,5-6H2,1H3,(H2,12,13,14)
• InChI Key: RDGACZWQOPCVRL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=C(C=C1)OC2CC2)S(=O)(=O)N

Description

5-Cyclopropoxy-2-ethylbenzenesulfonamide is a sulfonamide derivative characterized by a benzene ring substituted with a sulfonamide group (-SO₂NH₂) at position 1, an ethyl group (-CH₂CH₃) at position 2, and a cyclopropoxy group (-O-C₃H₅) at position 4. Its molecular formula is C₁₁H₁₅NO₃S, with a molecular weight of 241.31 g/mol. The compound’s structure combines lipophilic (ethyl, cyclopropoxy) and polar (sulfonamide) functional groups, making it a candidate for medicinal chemistry research, particularly in enzyme inhibition (e.g., carbonic anhydrase or cyclooxygenase targets). The cyclopropoxy group introduces ring strain, which may enhance binding affinity or metabolic stability compared to larger cyclic ethers .

Preparation Methods

The synthesis of 5-Cyclopropoxy-2-ethylbenzenesulfonamide typically involves the reaction of 2-ethylbenzenesulfonyl chloride with cyclopropanol in the presence of a base such as pyridine. The reaction proceeds through the formation of an intermediate sulfonyl chloride, which then reacts with cyclopropanol to yield the desired sulfonamide . Industrial production methods may involve similar reaction conditions but are optimized for larger-scale synthesis.

Chemical Reactions Analysis

5-Cyclopropoxy-2-ethylbenzenesulfonamide undergoes various chemical reactions, including:

Oxidation: The sulfonamide group can be oxidized under strong oxidative conditions.

Reduction: The compound can be reduced to form corresponding amines.

Substitution: The sulfonamide group can participate in nucleophilic substitution reactions, where the sulfonyl group is replaced by other nucleophiles. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like amines and thiols.

Scientific Research Applications

5-Cyclopropoxy-2-ethylbenzenesulfonamide is used in various scientific research applications, including:

Chemistry: As a reagent in organic synthesis and as a building block for more complex molecules.

Biology: In studies involving enzyme inhibition and protein interactions.

Medicine: As a potential lead compound for the development of new pharmaceuticals.

Industry: In the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-2-ethylbenzenesulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The sulfonamide group can mimic the structure of natural substrates, allowing the compound to inhibit enzyme activity by binding to the active site. This inhibition can disrupt various biochemical pathways, leading to the desired therapeutic or experimental effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound	Molecular Formula	Key Substituents	Functional Groups	Potential Applications
5-Cyclopropoxy-2-ethylbenzenesulfonamide	C₁₁H₁₅NO₃S	Ethyl, cyclopropoxy, sulfonamide	Sulfonamide, ether, alkyl	Enzyme inhibition, drug discovery
Benzamide derivative ()	C₂₁H₂₄ClN₃O₅S₂	Chloro, cyclopentyl, methoxy, sulfonamide, urea	Benzamide, sulfonamide, urea, ether	Pharmaceutical intermediates

Key Differences and Implications:

Substituent Complexity: The benzamide derivative () features a chloro (electron-withdrawing) and cyclopentyl group, which increases steric bulk and may reduce metabolic clearance compared to the smaller cyclopropoxy group in the target compound. The latter’s strained cyclopropane ring could enhance binding to enzyme active sites .

Functional Group Diversity :

• The benzamide derivative’s urea linkage (-NHCONH-) introduces hydrogen-bonding capacity, which is absent in the target compound. This may affect target selectivity in biological systems.

In contrast, the target compound’s lower molecular weight (241.31 g/mol) aligns better with Lipinski’s rule of five for drug-likeness .

Synthetic Accessibility :

• 5-Cyclopropoxy-2-ethylbenzenesulfonamide’s simpler structure suggests fewer synthetic steps compared to the multi-functional benzamide derivative, which requires incorporation of a urea moiety and cyclopentyl group.

Research Findings and Limitations

• Limited Direct Studies: No peer-reviewed studies specifically addressing 5-cyclopropoxy-2-ethylbenzenesulfonamide were identified in available literature. Comparisons are extrapolated from structural analogs like the benzamide derivative () and general sulfonamide pharmacology.
• Predicted Bioactivity : Computational modeling suggests the target compound’s sulfonamide group could inhibit carbonic anhydrase isoforms, while the cyclopropoxy moiety may confer resistance to oxidative metabolism .